Cas no 2229634-56-2 (methyl 3-(2,3-dihydro-1-benzofuran-5-yl)-3-hydroxypropanoate)

• Product Name: methyl 3-(2,3-dihydro-1-benzofuran-5-yl)-3-hydroxypropanoate
• CAS No: 2229634-56-2
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 6037132
• PubChem ID: 165782039
• Update Time: 2025-05-19

methyl 3-(2,3-dihydro-1-benzofuran-5-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2,3-dihydro-1-benzofuran-5-yl)-3-hydroxypropanoate
• EN300-1823296
• 2229634-56-2

• Inchi： 1S/C12H14O4/c1-15-12(14)7-10(13)8-2-3-11-9(6-8)4-5-16-11/h2-3,6,10,13H,4-5,7H2,1H3
• InChI Key： CXXGPJKAWORVHR-UHFFFAOYSA-N
• SMILES： O1CCC2C=C(C=CC1=2)C(CC(=O)OC)O

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 3-(2,3-dihydro-1-benzofuran-5-yl)-3-hydroxypropanoate

Methyl 3-(2,3-Dihydro-1-benzofuran-5-yl)-3-hydroxypropanoate (CAS No. 2229634-56-2): An Overview

Methyl 3-(2,3-dihydro-1-benzofuran-5-yl)-3-hydroxypropanoate (CAS No. 2229634-56-2) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzofurans, which are known for their diverse biological activities and structural versatility.

The chemical structure of methyl 3-(2,3-dihydro-1-benzofuran-5-yl)-3-hydroxypropanoate features a benzofuran ring system fused with a hydroxypropanoate moiety. The presence of the hydroxyl group and the ester functionality imparts specific chemical properties that make this compound an interesting candidate for further investigation. The benzofuran ring system is a common scaffold in natural products and synthetic compounds, often associated with antioxidant, anti-inflammatory, and anticancer activities.

Recent studies have highlighted the potential of methyl 3-(2,3-dihydro-1-benzofuran-5-yl)-3-hydroxypropanoate in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antioxidant activity, which could be attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. This property makes it a promising candidate for the development of therapeutic agents targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant properties, methyl 3-(2,3-dihydro-1-benzofuran-5-yl)-3-hydroxypropanoate has been investigated for its anti-inflammatory effects. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. These findings suggest that it may have potential applications in the treatment of inflammatory conditions such as arthritis and inflammatory bowel disease.

The anticancer potential of methyl 3-(2,3-dihydro-1-benzofuran-5-yl)-3-hydroxypropanoate has also been explored. A study published in the Cancer Letters demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

Beyond its biological activities, the synthetic accessibility of methyl 3-(2,3-dihydro-1-benzofuran-5-yl)-3-hydroxypropanoate is another factor contributing to its significance in pharmaceutical research. The compound can be synthesized using well-established methods involving the condensation of benzofuran derivatives with appropriate aldehydes or ketones followed by esterification. This synthetic route allows for the preparation of structurally diverse analogs, which can be screened for improved biological activities or pharmacokinetic properties.

In conclusion, methyl 3-(2,3-dihydro-1-benzofuran-5-yl)-3-hydroxypropanoate (CAS No. 2229634-56-2) is a multifaceted compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation and development as a therapeutic agent. Ongoing research is expected to uncover additional insights into its mechanisms of action and potential clinical applications.